Cas no 2680817-32-5 (benzyl N-{4-(4-bromophenyl)oxan-4-ylmethyl}carbamate)

• Product Name: benzyl N-{4-(4-bromophenyl)oxan-4-ylmethyl}carbamate
• CAS No: 2680817-32-5
• MF: C₂₀H₂₂BrNO₃
• MW: 404.297585010529
• CID: 5623983
• PubChem ID: 165924085
• Update Time: 2025-06-12

benzyl N-{4-(4-bromophenyl)oxan-4-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303378
• benzyl N-{[4-(4-bromophenyl)oxan-4-yl]methyl}carbamate
• 2680817-32-5
• benzyl N-{4-(4-bromophenyl)oxan-4-ylmethyl}carbamate

• Inchi： 1S/C20H22BrNO3/c21-18-8-6-17(7-9-18)20(10-12-24-13-11-20)15-22-19(23)25-14-16-4-2-1-3-5-16/h1-9H,10-15H2,(H,22,23)
• InChI Key： JVBARXXPZDKEFU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CNC(=O)OCC2C=CC=CC=2)CCOCC1

Computed Properties

• Exact Mass: 403.07831g/mol
• Monoisotopic Mass: 403.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-{4-(4-bromophenyl)oxan-4-ylmethyl}carbamate

Introduction to Benzyl N-{4-(4-bromophenyl)oxan-4-ylmethyl}carbamate (CAS No. 2680817-32-5)

Benzyl N-{4-(4-bromophenyl)oxan-4-ylmethyl}carbamate, a compound with the chemical formula C₁₇H₁₇BrNO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl moiety and a carbamate group, which are both crucial for its biological activity and potential therapeutic applications. The presence of a 4-bromophenyl group and an oxan-4-ylmethyl side chain further enhances its structural complexity and functionality, making it an intriguing subject for research in medicinal chemistry.

The CAS number 2680817-32-5 uniquely identifies this compound in scientific literature and databases, facilitating its study and commercialization. The benzyl N-{4-(4-bromophenyl)oxan-4-ylmethyl}carbamate structure suggests potential interactions with biological targets, which is a key consideration in drug design. The carbamate moiety is particularly notable for its role in forming hydrogen bonds, a critical aspect of molecular recognition in biological systems.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological properties. The 4-bromophenyl group introduces a halogen atom, which can participate in various chemical reactions, including cross-coupling reactions commonly used in organic synthesis. This feature makes the compound valuable for constructing more complex molecules through modular chemistry.

The oxan-4-ylmethyl side chain adds another layer of complexity to the molecule, potentially influencing its solubility, bioavailability, and metabolic stability. These structural features are often optimized during the drug discovery process to enhance efficacy and minimize side effects. The combination of these elements in Benzyl N-{4-(4-bromophenyl)oxan-4-ylmethyl}carbamate makes it a promising candidate for further investigation.

Recent studies have highlighted the importance of benzyl carbamates in medicinal chemistry. These compounds have shown potential as intermediates in the synthesis of more complex drug molecules. The benzyl group, in particular, is frequently used in pharmaceuticals due to its stability and ease of functionalization. The carbamate group itself is known for its ability to modulate enzyme activity, making it a key structural element in many bioactive molecules.

The 4-bromophenyl moiety has also been extensively studied for its role in enhancing binding affinity to biological targets. Halogenated aromatic compounds are known for their ability to interact strongly with proteins and enzymes, often leading to high selectivity and potency. This property makes Benzyl N-{4-(4-bromophenyl)oxan-4-ylmethyl}carbamate a valuable tool for developing novel therapeutics.

In addition to its structural significance, Benzyl N-{4-(4-bromophenyl)oxan-4-ylmethyl}carbamate has been explored in various preclinical studies. These studies aim to evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is crucial for determining the compound's potential as a drug candidate. Preliminary data suggest that the compound exhibits favorable solubility and stability profiles, which are essential for formulation development.

The oxan-4-ylmethyl group has been particularly interesting for researchers studying its impact on molecular flexibility and interactions with biological targets. This side chain can influence how the molecule binds to receptors or enzymes, potentially affecting its therapeutic efficacy. Further research is needed to fully understand these interactions and optimize the compound's properties.

One of the most exciting aspects of Benzyl N-{4-(4-bromophenyl)oxan-4-ylmethyl}carbamate is its potential as a scaffold for drug discovery. By modifying various functional groups within the molecule, researchers can explore new pharmacological pathways and develop novel treatments for various diseases. The combination of benzyl, carbamate, and 4-bromophenyl features provides a rich framework for innovation.

The field of medicinal chemistry continues to evolve rapidly, with new techniques and methodologies being developed to enhance drug discovery efforts. Computational modeling and high-throughput screening are just two examples of modern approaches that can accelerate the identification of promising drug candidates like Benzyl N-{4-(4-bromophenyl)oxan-4-ymethyl}carbamate. These tools allow researchers to predict molecular interactions and optimize properties before conducting expensive wet-lab experiments.

In conclusion, Benzyl N-{4-(4-bromophenyl)oxan-4-ymethyl}carbamate (CAS No. 2680817-32-5) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of benzyl, carbamate, and 4-bromophenyl moieties makes it a valuable tool for developing novel therapeutics. Further research is warranted to fully explore its pharmacological properties and therapeutic applications.